Cas no 649757-59-5 (2-Thiophenecarboxylic acid, 3-amino-4-(4-chlorophenyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-(4-chlorophenyl)-
• CAS No: 649757-59-5
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• CID: 409988
• PubChem ID: 71377612
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-amino-4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-(4-chlorophenyl)-
• 3-amino-4-(4-chlorophenyl)thiophene-2-carboxylic acid
• 649757-59-5
• DTXSID60800245

• Inchi： 1S/C11H8ClNO2S/c12-7-3-1-6(2-4-7)8-5-16-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： ZXVYJEJEEJHCAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(C(=O)O)=C1N

Computed Properties

• Exact Mass: 252.99654
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.32